Cas no 1823381-46-9 (7-methyl-5-azaspiro[3.4]octane;hydrochloride)

• Product Name: 7-methyl-5-azaspiro[3.4]octane;hydrochloride
• CAS No: 1823381-46-9
• MF: C₈H₁₆ClN
• MW: 161.672341346741
• MDL: MFCD26407168
• CID: 4621238
• PubChem ID: 71744020
• Update Time: 2025-05-20

7-methyl-5-azaspiro[3.4]octane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-5-Azaspiro[3.4]Octane Hydrochloride(WXC00481)
• 7-Methyl-5-Azaspiro[3.4]Octane Hydrochloride
• 7-METHYL-5-AZASPIRO[3.4]OCTANE HCL
• 7-methyl-5-azaspiro[3.4]octane
• 7-methyl-5-azaspiro[3.4]octane;hydrochloride
• MFCD26407168
• CS-0056986
• SB22323
• 7-Methyl-5-azaspiro[3.4]octanehydrochloride
• 1823381-46-9
• DB-156691
• AS-42373
• AKOS027256393

• MDL： MFCD26407168
• Inchi： 1S/C8H15N.ClH/c1-7-5-8(9-6-7)3-2-4-8;/h7,9H,2-6H2,1H3;1H
• InChI Key： BCNGREKFUXAHSD-UHFFFAOYSA-N
• SMILES： CC1CNC2(CCC2)C1.Cl

Computed Properties

• Exact Mass: 161.0971272g/mol
• Monoisotopic Mass: 161.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 7-methyl-5-azaspiro[3.4]octane;hydrochloride

Exploring the Properties and Applications of 7-methyl-5-azaspiro[3.4]octane hydrochloride (CAS No. 1823381-46-9)

7-methyl-5-azaspiro[3.4]octane hydrochloride (CAS No. 1823381-46-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique spirocyclic structure. The compound belongs to the class of azaspirocyclic derivatives, which are increasingly studied for their potential in drug discovery and material science. Its molecular framework, featuring a spiro[3.4]octane core, offers structural rigidity and versatility, making it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for spirocyclic compounds like 7-methyl-5-azaspiro[3.4]octane hydrochloride has surged, driven by their applications in developing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are particularly interested in its potential role as a pharmacophore in designing novel drugs targeting neurological disorders, such as Parkinson's disease and depression. The compound's hydrochloride salt form enhances its solubility, a critical factor for bioavailability in drug formulations.

The synthesis of 7-methyl-5-azaspiro[3.4]octane hydrochloride involves multi-step organic reactions, often starting from readily available precursors like cyclohexanone derivatives. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to improve yield and purity. Analytical methods like NMR spectroscopy and high-resolution mass spectrometry (HRMS) are essential for characterizing its structure and confirming its identity.

From an industrial perspective, CAS No. 1823381-46-9 is gaining traction as a building block for high-value fine chemicals. Its spirocyclic motif is also being explored in agrochemicals and flavor and fragrance applications, where structural complexity often correlates with functional efficacy. Companies specializing in custom synthesis and contract research are actively offering this compound to meet the growing demand from academic and commercial labs.

Environmental and safety considerations are paramount when handling 7-methyl-5-azaspiro[3.4]octane hydrochloride. While it is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. Storage conditions typically involve cool, dry environments to maintain stability, as moisture and heat can degrade the compound over time.

Looking ahead, the future of 7-methyl-5-azaspiro[3.4]octane hydrochloride appears promising, with ongoing studies exploring its structure-activity relationships (SAR) and potential patentable derivatives. As the pharmaceutical industry continues to prioritize small-molecule therapeutics, compounds like this will remain at the forefront of innovation. For researchers and manufacturers, staying updated on the latest synthetic protocols and application trends will be key to leveraging its full potential.